Cas no 1239735-33-1 (1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1239735-33-1
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD16629778
• CID: 5157827
• PubChem ID: 63342875
• Update Time: 2025-11-01

1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid
• 1-pyrimidin-2-ylimidazole-4-carboxylic acid
• BB 0248131
• 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylicacid
• 1-Pyrimidin-2-yl-1H-imidazole-4-carboxylic acid

• MDL： MFCD16629778
• Inchi： 1S/C8H6N4O2/c13-7(14)6-4-12(5-11-6)8-9-2-1-3-10-8/h1-5H,(H,13,14)
• InChI Key： VFHAZSBLHLXOEB-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1N=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9

Additional information on 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid

Introduction to 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No: 1239735-33-1)

1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid, identified by the CAS number 1239735-33-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole and pyrimidine families, which are well-documented for their broad spectrum of biological activities. The structural motif of this molecule, featuring a pyrimidine ring fused with an imidazole ring, makes it a promising scaffold for the development of novel therapeutic agents.

The chemical structure of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid consists of a central imidazole ring substituted at the 2-position with a pyrimidine moiety, and a carboxylic acid functional group at the 4-position of the imidazole ring. This unique arrangement of functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties. The presence of both nitrogen and oxygen heteroatoms in its structure also contributes to its potential interaction with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid has emerged as a key intermediate in the synthesis of compounds that exhibit inhibitory activity against enzymes involved in cancer progression, inflammation, and infectious diseases. Its ability to modulate these pathways makes it a valuable candidate for further exploration in drug discovery.

One of the most compelling aspects of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid is its potential application in the development of antiviral agents. The structural features of this compound allow it to interact with viral enzymes and proteins, thereby inhibiting viral replication. Recent studies have demonstrated that derivatives of this scaffold can effectively inhibit the replication of several RNA viruses by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This finding has opened up new avenues for the development of next-generation antiviral drugs that could combat emerging viral threats.

The synthesis of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as hydrolysis and oxidation. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have also been employed to introduce the pyrimidine moiety into the imidazole backbone efficiently.

The pharmacological properties of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid have been extensively studied in vitro and in vivo. Preclinical studies have shown that this compound exhibits significant inhibitory activity against various kinases and other enzymes implicated in cancer cell proliferation. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. These findings suggest that 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid could be a lead compound for the development of drugs targeting chronic inflammatory diseases.

Another area where this compound shows promise is in the treatment of neurodegenerative disorders. Research indicates that derivatives of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid can cross the blood-brain barrier and exert neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting neurotoxic enzyme activity. These properties make it a potential candidate for therapies targeting Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

The versatility of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid as a scaffold for drug discovery is further highlighted by its ability to form coordination complexes with metal ions. Such complexes have been shown to exhibit enhanced bioactivity compared to their free ligand counterparts. For instance, complexes formed with transition metals like copper and zinc have demonstrated potent antimicrobial properties by disrupting bacterial cell wall synthesis. This opens up possibilities for developing novel antimicrobial agents based on metallocomplexes derived from 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid.

In conclusion, 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No: 1239735-33-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, positioning it as a cornerstone in the development of next-generation drugs targeting various diseases.